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Compound of Interest

Compound Name: Barium hydroxide hydrate

Cat. No.: B1257771 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of barium hydroxide hydrates,

focusing on their chemical and physical properties, applications in experimental procedures,

and relevant biological interactions. The information is intended to support laboratory research

and development activities.

Core Chemical and Physical Properties
Barium hydroxide is a strong base, commercially available in its monohydrate and octahydrate

forms. The octahydrate is more commonly used in laboratory settings due to its higher

solubility.[1]

Quantitative Data Summary
The key physicochemical properties of barium hydroxide and its common hydrates are

summarized in the table below for easy comparison.
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Property
Barium Hydroxide
(Anhydrous)

Barium Hydroxide
Monohydrate

Barium Hydroxide
Octahydrate

CAS Number 17194-00-2[2] 22326-55-2[2] 12230-71-6[2]

Molecular Formula Ba(OH)₂ Ba(OH)₂・H₂O[3] Ba(OH)₂・8H₂O

Molecular Weight (

g/mol )
171.34[2][4] 189.36[2][4][5] 315.46[2][4]

Appearance White solid[4]
White granular solid[2]

[3]

Transparent crystals

or white masses[1]

Density (g/cm³) 4.5 (20 °C)[4] 3.743[2][4] 2.18 (16 °C)[2]

Melting Point (°C) 407[2][4] 300[2][4] 78[2][4]

Boiling Point (°C)
780 (decomposes)[2]

[4]
Decomposes Decomposes

Solubility in Water (

g/100 mL)
3.89 (20 °C)[2] Slightly soluble 3.9 (20 °C)[6]

Thermal Decomposition
Barium hydroxide hydrates lose water upon heating. The octahydrate converts to the

monohydrate, and upon further heating in a vacuum at 100 °C, the monohydrate yields barium

oxide (BaO) and water.[2] When heated to 800 °C, barium hydroxide decomposes to barium

oxide.[2][4]
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Thermal Decomposition of Barium Hydroxide Hydrates

Barium Hydroxide Octahydrate
Ba(OH)₂・8H₂O

Barium Hydroxide Monohydrate
Ba(OH)₂・H₂O

Heating in air

Barium Hydroxide (Anhydrous)
Ba(OH)₂

Heating >100°C in vacuum

Barium Oxide
BaO

Heating to 800°C

Click to download full resolution via product page

Caption: Relationship between barium hydroxide hydrates and their decomposition products.

Experimental Protocols and Applications
Barium hydroxide is a versatile reagent in various laboratory procedures, from analytical

chemistry to organic synthesis.

Titration of Weak Acids
Barium hydroxide is particularly useful for the titration of weak acids. Its clear aqueous

solutions are guaranteed to be free of carbonate, as barium carbonate is insoluble in water.

This prevents titration errors that can occur with other strong bases like sodium hydroxide,

which can absorb atmospheric carbon dioxide.[7]
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This protocol outlines the conductometric titration of a weak acid (e.g., sulfuric acid) with

barium hydroxide.

Preparation:

Prepare a 0.1 M solution of barium hydroxide.

Prepare a 0.1 M solution of the weak acid.

Set up a beaker with a known volume of the weak acid solution and a magnetic stirrer.

Immerse a conductivity probe in the acid solution.

Titration:

Slowly add the barium hydroxide solution from a burette to the beaker containing the weak

acid.

Continuously monitor the conductivity of the solution. The conductivity will decrease as the

ions in the solution are consumed to form water and the precipitate barium sulfate.

Endpoint Determination:

The equivalence point is reached when the conductivity of the solution is at a minimum.

Continue adding excess barium hydroxide solution to observe an increase in conductivity,

confirming the endpoint has been passed.[6][8]
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Workflow for Conductometric Titration

Prepare 0.1 M Ba(OH)₂
and 0.1 M Weak Acid

Set up beaker with weak acid,
stirrer, and conductivity probe

Slowly add Ba(OH)₂
from burette

Continuously monitor
conductivity

Identify equivalence point
(minimum conductivity)

Add excess Ba(OH)₂
to confirm endpoint

Titration complete

Click to download full resolution via product page

Caption: Workflow for the conductometric titration of a weak acid with barium hydroxide.

Organic Synthesis
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Barium hydroxide serves as a strong base in various organic reactions.

Barium hydroxide is effective for the hydrolysis of esters to their corresponding carboxylic acids

and alcohols. The use of barium hydroxide can be advantageous as the resulting barium salt of

the carboxylic acid may be insoluble, facilitating separation.[9]

Experimental Protocol: Hydrolysis of an Alkyl Ester

The following is a general procedure for the hydrolysis of an alkyl ester using barium hydroxide

octahydrate in methanol, which notably avoids an aqueous workup.[10]

Reaction Setup:

In a suitable reaction vessel, dissolve the alkyl ester in methanol.

Add barium hydroxide octahydrate to the solution. The molar ratio of barium hydroxide to

the ester may need to be optimized depending on the substrate.

Reaction:

Stir the mixture at room temperature or with gentle heating until the reaction is complete,

as monitored by a suitable technique (e.g., TLC, GC-MS).

Workup:

Upon completion, cool the reaction mixture.

Protonate the resulting carboxylate salt with anhydrous hydrogen chloride to yield the free

carboxylic acid.

The product can then be isolated through filtration and/or evaporation of the solvent.

Biological Interactions of Barium Ions
For professionals in drug development, understanding the biological effects of the constituent

ions of a reagent is crucial. While barium hydroxide itself is not typically a therapeutic agent,

the biological activity of the barium ion (Ba²⁺) is of significant interest.
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Interaction with Ion Channels
The primary biological effect of barium ions is the blockade of potassium (K⁺) channels.[11]

Due to its similar ionic radius to potassium, Ba²⁺ can enter and occlude the pore of K⁺

channels, thereby inhibiting the flow of potassium ions.[11] This action can have profound

effects on cellular excitability and signaling. Barium ions have also been shown to activate

large-conductance calcium-activated potassium (BK) channels at a specific binding site,

demonstrating a complex interaction with this channel type.[12][13][14]

Cellular Interaction of Barium Ions

Extracellular Ba²⁺

Potassium (K⁺) Channel

Blocks K⁺ efflux

BK Channel

Activates

Altered Cellular Excitability
and Signaling

Cell Membrane Intracellular Space

Click to download full resolution via product page

Caption: Barium ions primarily affect cellular function by blocking potassium channels and

activating BK channels.

Effects on Cellular Processes
Barium ions can also influence other cellular processes, often by competing with or mimicking

calcium ions (Ca²⁺). For instance, Ba²⁺ can substitute for Ca²⁺ in triggering exocytosis,

although with different kinetics.[15] It has also been shown to affect cell volume regulation,

primarily through its impact on potassium movement.[16] In some neuronal preparations,
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barium ions can carry current through calcium channels and sustain neurotransmitter release.

[17] However, unlike calcium, barium is not effectively sequestered by intracellular organelles.

[18]

Safety and Handling
Barium hydroxide is a corrosive and toxic compound.[2] It should be handled with appropriate

personal protective equipment, including gloves, safety goggles, and respiratory protection,

especially when handling the powder form. It is harmful if swallowed or inhaled. Store in a cool,

dry, and well-ventilated area away from acids and moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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